Cas no 6421-88-1 (2-(4-aminophenoxy)ethanol)

• Product Name: 2-(4-aminophenoxy)ethanol
• CAS No: 6421-88-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00025329
• CID: 511344
• PubChem ID: 80892
• Update Time: 2025-04-19

2-(4-aminophenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(4-aminophenoxy)-
• 2-(4-aminophenoxy)ethanol
• AI3-23465
• SCHEMBL56581
• 2-(4-Aminophenoxy)ethanol #
• 4-(2-hydroxyethoxy)aniline
• F16836
• VS-03678
• SB76400
• AKOS000245434
• CS-0259750
• ALBB-028625
• 2-(4-aminophenoxy)-1-ethanol
• Ethanol, 2-(p-aminophenoxy)-
• Z332379386
• 6421-88-1
• Oprea1_151541
• EN300-74137
• 31886-03-0
• DA-04082
• 2-(4-amino-phenoxy)ethanol
• 4-(beta-hydroxyethoxy)-aniline
• MFCD00025329
• 2-(4-aminophenoxy)-ethanol
• 2-(4-aminophenoxyl)ethanol
• 56XA5H7AWH
• DTXCID20136916
• hydroxyphenetidine
• 2-(4-aminophenoxy)ethan-1-ol
• EINECS 229-174-8
• 2-(4-amino-phenoxy)-ethanol
• BBL013118
• NS00035656
• STK351286
• DTXSID20214425
• Ethanol, 2-(4-aminophenoxy)-

• MDL： MFCD00025329
• Inchi： 1S/C8H11NO2/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4,10H,5-6,9H2
• InChI Key： SRCAKTIYISIAIT-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5A^2

Experimental Properties

• Density: 1.18
• Boiling Point: 327.5°C at 760 mmHg
• Flash Point: 151.9°C
• Refractive Index: 1.582
• PSA: 55.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers